Cas no 453510-01-5 (1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)-)

• Product Name: 1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)-
• CAS No: 453510-01-5
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 327840
• Update Time: 2024-01-28

1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)-
• 1H-Imidazole,4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-,(5S)-(9CI)
• 1H-Imidazole, 4,5-dihydro-5-(1-methylethyl)-1-(2-methylpropyl)-, (5S)-

• Inchi： 1S/C10H20N2/c1-8(2)6-12-7-11-5-10(12)9(3)4/h7-10H,5-6H2,1-4H3/t10-/m1/s1
• InChI Key： FIZOWRYXBUAIGR-SNVBAGLBSA-N
• SMILES： C1N(CC(C)C)[C@@H](C(C)C)CN=1

Computed Properties

• Exact Mass: 168.163
• Monoisotopic Mass: 168.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6A^2

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 223.5±23.0 °C(Predicted)
• pka: 11.44±0.40(Predicted)